Cas no 183016-60-6 (butyl[1-(pyridin-4-yl)ethyl]amine)

• Product Name: butyl[1-(pyridin-4-yl)ethyl]amine
• CAS No: 183016-60-6
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5152791
• PubChem ID: 10986850
• Update Time: 2026-03-03

butyl[1-(pyridin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, N-butyl-α-methyl-
• n-(1-(Pyridin-4-yl)ethyl)butan-1-amine
• butyl[1-(pyridin-4-yl)ethyl]amine

• Inchi： 1S/C11H18N2/c1-3-4-7-13-10(2)11-5-8-12-9-6-11/h5-6,8-10,13H,3-4,7H2,1-2H3
• InChI Key： DMANJRMZLMTLSE-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C)NCCCC

Additional information on butyl[1-(pyridin-4-yl)ethyl]amine

Butyl[1-(pyridin-4-yl)ethyl]amine: A Comprehensive Overview

Butyl[1-(pyridin-4-yl)ethyl]amine, with the CAS number 183016-60-6, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of Butyl[1-(pyridin-4-yl)ethyl]amine consists of a butyl group attached to an ethylamine chain, which is further substituted with a pyridine ring at the 1-position. This configuration imparts distinct chemical and pharmacological characteristics that make it a valuable candidate for further exploration.

The pyridine ring, a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry. Its presence in Butyl[1-(pyridin-4-yl)ethyl]amine enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the role of pyridine derivatives in the design of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases. The amine functional group also contributes to the compound's reactivity, enabling various chemical modifications that can fine-tune its pharmacological properties.

In the realm of pharmaceutical research, Butyl[1-(pyridin-4-yl)ethyl]amine has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural features allow for easy modification, making it a versatile building block for drug discovery programs. Researchers have been particularly interested in its ability to act as a ligand in metal-based therapies, where it can form stable complexes with metal ions to enhance therapeutic efficacy. These complexes have shown promise in treating certain types of cancer and inflammatory diseases.

The compound's interaction with biological systems has also been a focus of recent studies. Preliminary research suggests that Butyl[1-(pyridin-4-yl)ethyl]amine may exhibit inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, its pyridine moiety has been found to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of chronic illnesses. These interactions could potentially lead to the development of new drugs that offer improved therapeutic outcomes.

The synthesis of Butyl[1-(pyridin-4-yl)ethyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's purity and confirming its structural integrity.

The pharmacokinetic properties of Butyl[1-(pyridin-4-yl)ethyl]amine are another area of active investigation. Studies have begun to explore how this compound is metabolized and excreted by the body, which is crucial for understanding its potential therapeutic window and side effects. Pharmacokinetic profiling helps researchers determine optimal dosing regimens and predict drug-drug interactions, ensuring safe and effective use in clinical settings.

The future prospects for Butyl[1-(pyridin-4-yl)ethyl]amine are promising, with ongoing research aimed at expanding its applications in medicine and beyond. Innovations in drug delivery systems may leverage this compound's unique properties to enhance bioavailability and targeted therapy. Additionally, its potential role in materials science has not been overlooked, as researchers explore its use in developing novel polymers and coatings with enhanced functional properties.

In conclusion, Butyl[1-(pyridin-4-yl)ethyl]amine, identified by CAS number 183016-60-6, represents a significant advancement in chemical and pharmaceutical research. Its intricate molecular structure and diverse functional groups make it a versatile compound with broad applications across multiple scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in the development of next-generation therapeutics and materials.